Cas no 2227892-51-3 (rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227892-51-3
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 6502724
• PubChem ID: 165698283
• Update Time: 2025-07-19

rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1979223
• 2227892-51-3

• Inchi： 1S/C11H13ClFN/c1-11(2)9(10(11)14)6-3-4-8(13)7(12)5-6/h3-5,9-10H,14H2,1-2H3/t9-,10-/m0/s1
• InChI Key： BJDJXHWKPMPQPO-UWVGGRQHSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H]1[C@@H](C1(C)C)N)F

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227892-51-3)

The compound rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227892-51-3) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylcyclopropane core and substituted phenyl ring, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential biological activity.

In recent years, the demand for chiral amines like rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine has grown substantially, driven by the pharmaceutical industry's focus on enantioselective synthesis. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity and potential as a building block for bioactive molecules. This aligns with current trends in medicinal chemistry, where halogenated compounds are widely explored for their improved pharmacokinetic properties.

The synthesis of CAS No. 2227892-51-3 typically involves asymmetric cyclopropanation followed by resolution of the racemic mixture. Modern synthetic approaches emphasize green chemistry principles, addressing growing concerns about sustainable manufacturing. This resonates with industry priorities, as evidenced by frequent searches for "green synthesis of chiral cyclopropanes" and "environmentally friendly amine production methods" in scientific databases.

Analytical characterization of rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine employs advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability under various conditions is a frequent topic of investigation, particularly for researchers querying "storage conditions for halogenated cyclopropane amines" or "degradation pathways of fluorophenyl derivatives." These practical considerations are crucial for ensuring reproducible results in biological studies.

From a therapeutic perspective, the cyclopropylamine moiety in this compound is structurally similar to several CNS-active drugs, sparking interest in its potential neurological applications. While specific biological data may be limited, the structural analogy to known pharmacophores makes CAS No. 2227892-51-3 a compelling subject for virtual screening and molecular modeling studies. This connects to popular research queries about "drug-like properties of dimethylcyclopropane derivatives" and "bioisosteric potential of halogenated aromatic amines."

The commercial availability of rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine through specialty chemical suppliers has facilitated its adoption in diverse research programs. Procurement-related searches often focus on "scale-up synthesis of chiral cyclopropane building blocks" and "custom synthesis of fluorinated phenylcyclopropylamines," reflecting the compound's growing importance in industrial R&D pipelines.

Regulatory aspects of working with CAS No. 2227892-51-3 require careful consideration, particularly regarding occupational safety and environmental impact. While not classified as hazardous under standard protocols, proper handling of halogenated organic compounds remains essential. This practical dimension generates frequent queries about "safe handling procedures for fluorophenyl-containing amines" in laboratory settings.

Future research directions for rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine may explore its utility in catalyst development, given the increasing importance of chiral amines in asymmetric catalysis. Additionally, its potential as a scaffold for fragment-based drug discovery aligns with current trends in pharmaceutical innovation, addressing frequent searches about "privileged structures in medicinal chemistry" and "versatile intermediates for drug discovery."

In conclusion, rac-(1R,3S)-3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine represents an important structural class with broad applicability in chemical research. Its combination of stereochemical complexity, functional group diversity, and synthetic accessibility makes CAS No. 2227892-51-3 a valuable tool for addressing contemporary challenges in molecular design and development.